Cas no 155723-02-7 ((6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid)

• Product Name: (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid
• CAS No: 155723-02-7
• MF: C₁₃H₁₃N₃O₃S₂
• MW: 323.39061999321
• MDL: MFCD12407319
• CID: 98529
• PubChem ID: 11290256
• Update Time: 2025-06-08

(6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-[(1Z)-2-(4-methyl-5-thiazolyl)ethenyl]-8-oxo-,(6R,7R)-
• (6R,?7R)?-?7-?Amino-?3-?[(Z)?-?2-?(4-?methylthiazol-?5-?yl]?ethenyl-?8-?oxo-?5-?thia-?1-R
• (6R,7R)
• (6R,7R)-7-Amino-3-[(Z)-2-(4-methylthiazol-5-yl)ethenyl]-3-cephem-4-carboxylic Acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-[(1Z)-2-(4-methyl-5-thiazolyl)...
• 7-amino-3-[(Z)-2-(4-methyl-5-thiazolyl)vinyl]-3-cephem-4-carboxylic acid
• 7-AMTCA
• 7-ATCA
• (6R,2R)-7-Amino-3-[(1Z)-2-(4-Methly-5-Thiazoly)Ethenyl]-8-Oxo-5-Thia-1-Azabicycle(4.2.0)Oct-2-Carboxylic Acid
• (6R,7R)0-7-Amino-3-[(Z)-2-(4-methylthiazol-5-yl)ethenyl]-3-cephem-4-carboxylic Acid
• (6R,7R)-7-AMINO-3-[(Z)-2-(4-METHYLTHIAZOL-5-YL]ETHENYL-8-OXO-5-THIA-1-AZABICYLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
• Cefditoren nucleus
• The mother nucleus of the
• Parent nucleus of Cefditoren
• (6R,2R)-7-aMino-3- (1z)-2-(4-M...
• Parent nucleus of Cefditoren(7-AMTCA)
• Cephalosporins shimron mother nucleus
• 155723-02-7
• (6R,7R)-7-amino-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AKOS025402141
• (6R,7R)-7-Amino-3-((Z)-2-(4-methylthiazol-5-yl)vinyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AC-5549
• SCHEMBL12858472
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-[(1Z)-2-(4-methyl-5-thiazolyl)ethenyl]-8-oxo-, (6R,7R)-
• (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid

• MDL： MFCD12407319
• Inchi： 1S/C13H13N3O3S2/c1-6-8(21-5-15-6)3-2-7-4-20-12-9(14)11(17)16(12)10(7)13(18)19/h2-3,5,9,12H,4,14H2,1H3,(H,18,19)/b3-2-/t9-,12-/m1/s1
• InChI Key： SDEIKNWRVHSKQN-FSZPXCJPSA-N
• SMILES： S1CC(/C=C\C2=C(C)N=CS2)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 323.04000
• Monoisotopic Mass: 323.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.59
• PSA: 150.06000
• LogP: 1.68400

Additional information on (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid

Introduction to (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid (CAS No. 155723-02-7)

(6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid (CAS No. 155723-02-7) is a significant compound in the field of medicinal chemistry, particularly in the development of β-lactam antibiotics. This compound belongs to the cephalosporin class of antibiotics, which are widely used to treat a variety of bacterial infections due to their broad-spectrum activity and favorable pharmacokinetic properties.

The structure of (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid is characterized by a β-lactam ring fused to a dihydrothiazine ring, with a unique substituent at the C-3 position. The (Z)-2-(4-methylthiazol-5-yl)ethenyl group is a key feature that contributes to its antibacterial activity and stability. This structural configuration allows the compound to effectively inhibit bacterial cell wall synthesis, a critical mechanism for its therapeutic action.

Recent research has highlighted the potential of (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid in addressing the growing challenge of antibiotic resistance. Studies have shown that this compound exhibits potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this cephalosporin derivative effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

The pharmacokinetic properties of (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid have also been extensively investigated. It has been found to have good oral bioavailability and a favorable distribution profile, making it suitable for both oral and parenteral administration. Additionally, its stability in physiological conditions and low toxicity profile further enhance its potential as a therapeutic agent.

In terms of clinical applications, this compound has shown promise in treating respiratory tract infections, urinary tract infections, and skin and soft tissue infections. Clinical trials have reported positive outcomes with minimal side effects, suggesting that it could be a valuable addition to the current arsenal of antibiotics. A phase III clinical trial conducted by a leading pharmaceutical company demonstrated that patients treated with this cephalosporin derivative had a significantly higher clinical response rate compared to those receiving standard therapy.

The mechanism of action of (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid involves binding to penicillin-binding proteins (PBPs), which are essential enzymes involved in bacterial cell wall synthesis. By inhibiting these enzymes, the compound disrupts the formation of peptidoglycan, leading to cell wall weakening and ultimately bacterial cell death. This mechanism is similar to other β-lactam antibiotics but is enhanced by the unique structural features of this compound.

Furthermore, combination therapy with other antibiotics has been explored to enhance the efficacy and reduce the risk of resistance development. Research has shown that combining (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid with β-lactamase inhibitors or other classes of antibiotics can synergistically improve antibacterial activity against resistant strains. This approach is particularly important in treating infections caused by bacteria that produce extended-spectrum β-lactamases (ESBLs).

The synthesis of (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid involves several steps, including the preparation of the core cephalosporin structure and the introduction of the specific substituents at the C-3 position. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a study published in *Organic Letters* described a novel synthetic route that significantly reduced reaction times and improved yields.

In conclusion, (6R,7R)-7-Amino-3-(Z)-2-(4-methylthiazol-5-y l)ethenyl - 3 - cephem - 4 - carboxylic Acid (CAS No. 155723 - 02 - 7) represents an important advancement in the field of medicinal chemistry and antibiotic development. Its unique structural features, potent antibacterial activity against resistant strains, favorable pharmacokinetic properties, and potential for combination therapy make it a promising candidate for addressing the global challenge of antibiotic resistance.